Cas no 1805122-19-3 (2,3-Dibromo-4-fluoroaniline)

• Product Name: 2,3-Dibromo-4-fluoroaniline
• CAS No: 1805122-19-3
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 4706661
• Update Time: 2025-06-11

2,3-Dibromo-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-fluoroaniline

• Inchi： 1S/C6H4Br2FN/c7-5-3(9)1-2-4(10)6(5)8/h1-2H,10H2
• InChI Key： LQCMQLMIGQGVKH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1N)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 26

Additional information on 2,3-Dibromo-4-fluoroaniline

Recent Advances in the Study of 2,3-Dibromo-4-fluoroaniline (CAS: 1805122-19-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2,3-Dibromo-4-fluoroaniline (CAS: 1805122-19-3) is a halogenated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents. The unique electronic and steric properties conferred by the bromine and fluorine substituents make this compound a valuable building block for structure-activity relationship (SAR) studies.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 2,3-Dibromo-4-fluoroaniline as a precursor for the synthesis of a series of indole-based compounds with potent inhibitory activity against bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited enhanced bioavailability and reduced cytotoxicity compared to earlier generations of efflux pump inhibitors. These findings highlight the potential of 2,3-Dibromo-4-fluoroaniline in addressing the growing challenge of antibiotic resistance.

Another significant application of 2,3-Dibromo-4-fluoroaniline was reported in a recent ACS Chemical Biology paper (2024), where it was employed as a scaffold for developing covalent inhibitors targeting specific oncogenic kinases. The researchers designed a library of compounds by modifying the aniline core, leading to the identification of several candidates with nanomolar affinity for their target proteins. Molecular docking studies revealed that the bromine atoms played a crucial role in stabilizing the inhibitor-kinase complex through halogen bonding interactions.

The synthetic versatility of 2,3-Dibromo-4-fluoroaniline has also been exploited in materials science. A 2024 study in Advanced Materials demonstrated its use as a monomer for constructing conjugated polymers with unique optoelectronic properties. These polymers showed promising performance in organic photovoltaic devices, opening new avenues for sustainable energy applications.

From a safety and regulatory perspective, recent toxicological assessments of 2,3-Dibromo-4-fluoroaniline have provided valuable data for its industrial-scale application. A comprehensive study published in Chemical Research in Toxicology (2023) evaluated its metabolic pathways and potential genotoxicity, concluding that with proper handling procedures, the compound can be safely utilized in research and manufacturing settings.

Looking forward, the unique chemical properties of 2,3-Dibromo-4-fluoroaniline continue to inspire innovative applications across multiple disciplines. Ongoing research is exploring its potential in developing next-generation PET imaging probes and as a building block for metal-organic frameworks (MOFs) with biomedical applications. The compound's commercial availability (currently offered by several major chemical suppliers including Sigma-Aldrich and TCI Chemicals) and well-established synthetic routes ensure its continued importance in chemical and pharmaceutical research.